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Compound of Interest

Compound Name: 2-(4-Bromophenyl)furan

Cat. No.: B086049 Get Quote

Essential Safety and Handling Guide for 2-(4-
Bromophenyl)furan
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-(4-Bromophenyl)furan (CAS

No. 14297-34-8). Adherence to these protocols is essential for ensuring a safe laboratory

environment. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, the following recommendations are based on the known hazards of structurally

similar chemicals, including brominated organic compounds and furan derivatives.

Hazard Assessment
2-(4-Bromophenyl)furan is a brominated aromatic furan. Brominated organic compounds can

present significant health and safety hazards, including toxicity, corrosivity, and reactivity.[1]

Furan and its derivatives are known to be flammable and can form explosive peroxides upon

storage, especially when exposed to air and light.[2][3] Some furan derivatives are suspected

of causing genetic defects and cancer.[2] Therefore, 2-(4-Bromophenyl)furan should be

handled as a hazardous compound with potential for acute toxicity, skin and eye irritation, and

flammability.

Operational Plan
A systematic approach to handling and disposal is critical for safety and regulatory compliance.
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Preparation and Handling:
Engineering Controls: All handling of 2-(4-Bromophenyl)furan should be conducted in a

well-ventilated laboratory, inside a certified chemical fume hood to minimize inhalation

exposure.[2][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[5] Ground all equipment to prevent static discharge.[2][3]

Personal Protective Equipment (PPE): Before handling, ensure all necessary PPE is

correctly worn.[2]

Avoid Contact: Avoid contact with skin and eyes.[5] In case of accidental contact,

immediately flush the affected area with copious amounts of water for at least 15 minutes

and seek medical attention.[2][5]

Storage:
Conditions: Store the compound in a tightly closed container in a cool, dry, and well-

ventilated area away from direct sunlight.[1][2] For long-term storage, refrigeration at 2-8°C

is advisable.[6][7]

Incompatibilities: Segregate from incompatible chemicals such as strong oxidizing agents,

alkalis, and reducing agents.[1][8]

Peroxide Formation: Furan derivatives may form explosive peroxides on prolonged storage.

[3] Containers should be dated upon opening and periodically tested for the presence of

peroxides.

Spill Management:
Minor Spills: Alert personnel in the immediate area. If the compound is flammable, extinguish

all ignition sources.[1] Absorb the spill with an inert material (e.g., sand, vermiculite) and

collect it into a labeled hazardous waste container.[1]

Major Spills: Evacuate the area and contact emergency services.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-(4-Bromophenyl)furan.

Protection Type Required PPE
Specifications & Best
Practices

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z87.1 or EN 166 standards. A

face shield should be worn

over goggles, especially when

there is a risk of splashing.[2]

[9]

Skin and Body Protection
Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is

recommended.[2] Disposable

nitrile or neoprene gloves

provide good short-term

protection.[2][9] For prolonged

contact, consult the glove

manufacturer's chemical

resistance guide. Always

inspect gloves before use and

change them immediately

upon contamination.[2]

Respiratory Protection
Use in a certified chemical

fume hood

All handling should occur

within a fume hood to minimize

inhalation exposure.[2][4] If a

fume hood is not available or if

there is a risk of exceeding

exposure limits, a full-face

respirator with appropriate

cartridges for organic vapors

should be used.[10]

Footwear Closed-toe shoes
Shoes must cover the entire

foot to protect against spills.[2]
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Disposal Plan
Improper disposal of brominated organic compounds can cause significant environmental harm

and may violate regulations.

Waste Categorization: All waste containing 2-(4-Bromophenyl)furan must be categorized

as halogenated organic waste.[1][11]

Solid Waste: Contaminated lab supplies (e.g., gloves, filter paper, absorbent materials) must

be collected in a designated and clearly labeled solid hazardous waste container.[1]

Liquid Waste: Solutions containing 2-(4-Bromophenyl)furan should be collected in a

dedicated, sealed, and labeled container for halogenated organic waste.[1][11] Do not mix

with non-halogenated organic waste.[1]

Disposal Method: All waste must be disposed of through a licensed professional waste

disposal service in accordance with federal, state, and local regulations.[4][12]

Workflow for Handling 2-(4-Bromophenyl)furan
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Caption: Workflow for handling 2-(4-Bromophenyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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